Cas no 1601704-23-7 (2,2,2-Trifluoro-1-phenylethane-1-sulfonyl chloride)

• Product Name: 2,2,2-Trifluoro-1-phenylethane-1-sulfonyl chloride
• CAS No: 1601704-23-7
• MF: C₈H₆ClF₃O₂S
• MW: 258.645250797272
• CID: 4702285
• PubChem ID: 75480361
• Update Time: 2025-10-30

2,2,2-Trifluoro-1-phenylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-phenylethane-1-sulfonyl chloride
• NE57463
• 2,2,2-Trifluoro-1-phenylethane-1-sulfonyl chloride

• Inchi： 1S/C8H6ClF3O2S/c9-15(13,14)7(8(10,11)12)6-4-2-1-3-5-6/h1-5,7H
• InChI Key： LXRRNCPWUOABIA-UHFFFAOYSA-N
• SMILES： ClS(C(C(F)(F)F)C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• Topological Polar Surface Area: 42.5

Additional information on 2,2,2-Trifluoro-1-phenylethane-1-sulfonyl chloride

Professional Introduction to 2,2,2-Trifluoro-1-phenylethane-1-sulfonyl chloride (CAS No. 1601704-23-7)

2,2,2-Trifluoro-1-phenylethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1601704-23-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both a phenyl group and a trifluoromethyl substituent makes this compound particularly intriguing, as these functional groups contribute to its unique chemical properties and reactivity.

The trifluoromethyl group (-CF₃) is a key feature of this molecule, renowned for its ability to enhance metabolic stability and lipophilicity in drug candidates. This characteristic has made sulfonyl chlorides containing trifluoromethyl groups valuable tools in medicinal chemistry. In recent years, there has been a surge in research focusing on the development of fluorinated compounds due to their improved pharmacokinetic profiles and enhanced binding affinity to biological targets. The phenyl ring, on the other hand, provides additional electronic and steric effects that can be fine-tuned to modulate the biological activity of the resulting derivatives.

In the context of modern drug discovery, 2,2,2-Trifluoro-1-phenylethane-1-sulfonyl chloride serves as a versatile building block for synthesizing more complex molecules. Sulfonyl chlorides are particularly useful in forming sulfonamide bonds, which are prevalent in many approved drugs. For instance, sulfonyl chlorides can react with amines to yield sulfonamides, a class of compounds known for their broad spectrum of biological activities. This reaction is highly efficient and widely employed in both academic and industrial settings.

Recent advancements in synthetic methodologies have further highlighted the importance of sulfonyl chlorides like 2,2,2-Trifluoro-1-phenylethane-1-sulfonyl chloride. Techniques such as transition-metal-catalyzed cross-coupling reactions have expanded the synthetic possibilities of these intermediates. For example, palladium-catalyzed reactions have enabled the introduction of aryl groups at various positions within the molecule, leading to novel derivatives with tailored properties. These innovations have opened new avenues for designing molecules with improved pharmacological profiles.

The pharmaceutical industry has been particularly interested in fluorinated sulfonyl chlorides due to their potential as antiviral and anticancer agents. The electron-withdrawing nature of the trifluoromethyl group can influence the electronic distribution of the molecule, thereby affecting its interactions with biological targets. Additionally, fluorine atoms can participate in hydrogen bonding interactions with specific residues in proteins or nucleic acids, enhancing binding affinity. This has led to several fluorinated sulfonyl chlorides being investigated as lead compounds in drug development pipelines.

Beyond pharmaceutical applications, 2,2,2-Trifluoro-1-phenylethane-1-sulfonyl chloride finds utility in materials science and agrochemical research. The unique combination of functional groups makes it a valuable precursor for synthesizing advanced materials with specific properties. For instance, fluorinated sulfonyl chlorides can be used to modify polymers or surfaces to achieve desired characteristics such as hydrophobicity or biocompatibility. In agrochemicals, these compounds serve as intermediates for developing novel pesticides and herbicides that exhibit improved efficacy and environmental safety.

The synthesis of 2,2,2-Trifluoro-1-phenylethane-1-sulfonyl chloride typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by halogenation and subsequent sulfonation. The use of advanced techniques such as flow chemistry has also been explored to improve reaction efficiency and scalability. These methods are crucial for producing sufficient quantities of the compound for both research and industrial applications.

In conclusion, 2,2,2-Trifluoro-1-phenylethane-1-sulfonyl chloride (CAS No. 1601704-23-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, while its reactivity allows for further functionalization to create novel derivatives with enhanced biological activity. As research continues to uncover new applications for fluorinated compounds, this sulfonyl chloride is poised to remain at the forefront of chemical innovation.